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Compound of Interest

Compound Name: (2-Cyclopropylethyl)hydrazine
Cat. No.: B13132436
Get Quote

Technical Monograph: (2-
Cyclopropylethyl)hydrazine

Primary ldentifier (CAS): 1355355-88-2 (Dihydrochloride salt) Chemical Class: Alkyl Hydrazine
/ Building Block Version: 2.0 (Technical Release)

Executive Summary & Chemical Identity

(2-Cyclopropylethyl)hydrazine is a specialized alkyl hydrazine derivative primarily utilized as
a nucleophilic building block in the synthesis of nitrogen-containing heterocycles.[1] Its
structural uniqueness lies in the cyclopropyl moiety, a privileged pharmacophore in medicinal
chemistry known for improving metabolic stability (blocking P450 oxidation sites) and
increasing potency through conformational restriction.

Unlike simple alkyl hydrazines, this compound is typically handled as its dihydrochloride salt to
prevent oxidation and autodecomposition.[2] It serves as a critical intermediate in the
generation of N-substituted pyrazoles—a scaffold ubiquitous in agrochemicals (e.g.,
mitochondrial complex inhibitors) and kinase-targeted pharmaceuticals.[1]
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hemical Identifi ies[1]

Property Data
IUPAC Name (2-Cyclopropylethyl)hydrazine dihydrochloride
Common Name 2-CPE-Hydrazine

1355355-88-2 (Dihydrochloride)(Note: Free

CAS Number ) ) ) N
base is rarely isolated due to instability)

Molecular Formula CsH14Cl2N2 (Salt) / CsH12N2 (Free Base)
Molecular Weight 173.08 g/mol (Salt) / 100.16 g/mol (Free Base)
SMILES NNCCC1CC1.Cl.Cl
Appearance White to off-white hygroscopic solid

B High in Water, DMSO, Methanol; Insoluble in
Solubility

non-polar organics (Hexane, Toluene)

Synthetic Methodology & Production

Senior Scientist Note: Direct alkylation of hydrazine with alkyl halides often results in poly-
alkylation (N,N-dialkyl or trialkyl impurities).[1] For high-purity applications, the Gabriel
Synthesis or the "Excess Hydrazine" method via a sulfonate ester is required.[2]

Preferred Route: Sulfonate Displacement

This protocol minimizes poly-alkylation by utilizing a leaving group (Tosylate/Mesylate) derived
from the commercially available alcohol, followed by displacement with a large excess of
hydrazine hydrate.

Step 1: Activation of 2-Cyclopropylethanol
e Precursor: 2-Cyclopropylethanol (CAS: 2566-44-1).

o Reagents: p-Toluenesulfonyl chloride (TsCl), Triethylamine (TEA), DCM.

o Mechanism: Nucleophilic substitution at sulfur.
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e Protocol:

o

Dissolve 2-cyclopropylethanol (1.0 eq) in dry DCM at 0°C.

[¢]

Add TEA (1.5 eq) followed by slow addition of TsCl (1.1 eq).

[¢]

Stir at RT for 4 hours. Wash with 1N HCI, then Brine. Dry over MgSOa.[2]

[e]

Result: 2-Cyclopropylethyl tosylate.

Step 2: Hydrazinolysis (The Critical Step)[1]
e Reagents: Hydrazine Hydrate (64-80%), Ethanol.[1]

o Stoichiometry:10:1 (Hydrazine:Tosylate).[1] Crucial: The large excess forces the kinetics
toward mono-alkylation.[1]

» Protocol:
o Heat hydrazine hydrate (10 eq) in Ethanol to reflux (80°C).
o Add the Tosylate (from Step 1) dropwise over 1 hour.
o Reflux for 4 hours.

o Workup (Purification): Evaporate excess hydrazine/ethanol under reduced pressure
(Caution: Hydrazine vapors are toxic; use a scrubber).

o Dissolve residue in EtOH and add HCIl/Dioxane to precipitate the dihydrochloride salt.
Recrystallize from EtOH/Et20.[2]

Synthetic Pathway Visualization

The following diagram illustrates the logical flow from the alcohol precursor to the final salt,
highlighting the critical control points.
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Figure 1: Step-wise synthesis from commercially available alcohol precursor to the stable
dihydrochloride salt.[1]

Applications in Drug Discovery

The primary utility of (2-Cyclopropylethyl)hydrazine is the introduction of the N-(2-
cyclopropylethyl) motif into heterocyclic scaffolds.[1]

Pyrazole Synthesis (Knorr Pyrazole Synthesis)

This is the industry-standard reaction for this reagent.[1] It reacts with 1,3-diketones or

-keto esters to form pyrazoles.[1]

» Reaction Logic: The terminal nitrogen of the hydrazine attacks the most electrophilic
carbonyl of the 1,3-diketone, followed by cyclization and dehydration.[2]

o Regioselectivity: If the 1,3-diketone is asymmetrical, a mixture of regioisomers (1,3- vs 1,5-
substituted) may form. The steric bulk of the cyclopropylethyl group often favors the
formation of the isomer where the N-substituent is distal to the larger group on the diketone.

[2]

Mechanism of Action (Heterocycle Formation)

The following diagram details the condensation pathway utilized in pesticide and
pharmaceutical synthesis.
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Figure 2: The condensation mechanism for generating bioactive pyrazole scaffolds.[1]

Safety & Handling Protocols

Warning: Hydrazine derivatives are potent sensitizers and potential carcinogens. The
cyclopropyl moiety does not mitigate the toxicity of the hydrazine functional group.[2]

Hazard Identification (GHS)[1]

 Signal Word:WARNING

e H315: Causes skin irritation.[3]

e H317: May cause an allergic skin reaction.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.[3]
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Handling "Self-Validating" Protocol

To ensure safety and data integrity, follow this workflow:

e Quenching: Never dispose of excess hydrazine reagent directly.[2] Quench all reaction
mixtures and mother liquors with dilute hypochlorite (bleach) or acetone (forming the less
toxic hydrazone) before disposal.

o Storage: Store the dihydrochloride salt at 2-8°C under an inert atmosphere (Argon/Nitrogen).
The salt is hygroscopic; moisture absorption leads to hydrolysis and degradation.[2]

» Visual Check: Pure product is white. A yellow/orange tint indicates oxidation to azo/azine
impurities.[2] Recrystallize immediately if discoloration is observed.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://patents.google.com/patent/WO2022004673A1/en
https://patents.google.com/patent/WO2022004673A1/en
https://patents.google.com/patent/WO2022004673A1/en
https://patents.google.com/patent/WO2022004673A1/en
https://www.benchchem.com/product/b13132436/docs?utm_src=pdf-body#2-cyclopropylethyl-hydrazine-cas-number-and-identifiers
https://www.benchchem.com/product/b13132436/docs?utm_src=pdf-body#2-cyclopropylethyl-hydrazine-cas-number-and-identifiers
https://www.bldpharm.com/products/2253639-98-2.html
https://patents.google.com/patent/WO2022004673A1/en
https://www.bldpharm.com/products/2253639-98-2.html
https://www.benchchem.com/product/b13132436?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13132436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. 2253639-98-2|(2-Cyclopropylpropyl)hydrazine hydrochloride|BLD Pharm [bldpharm.com]

2. W0O2022004673AL1 - Novel hydrazone derivative and agricultural and horticultural agent
containing same as active ingredient - Google Patents [patents.google.com]

o 3. Buy (1-Cyclopropylethyl)hydrazine hydrochloride | 1181458-68-3 [smolecule.com]

o To cite this document: BenchChem. [(2-Cyclopropylethyl)hydrazine CAS number and
identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13132436/docs#2-cyclopropylethyl-hydrazine-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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